Cas no 2158298-54-3 (2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene)

• Product Name: 2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene
• CAS No: 2158298-54-3
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• CID: 5222880
• Update Time: 2026-03-07

2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene

• Inchi： 1S/C9H10BrFO2/c1-6-3-4-7(13-5-12-2)8(10)9(6)11/h3-4H,5H2,1-2H3
• InChI Key： TYZCBROTRYSTPT-UHFFFAOYSA-N
• SMILES： C1(OCOC)=CC=C(C)C(F)=C1Br

Additional information on 2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene

2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene: A Comprehensive Overview

The compound 2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene, identified by the CAS number 2158298-54-3, is a highly specialized aromatic compound with a complex structure. This compound is characterized by its bromine, fluorine, and methoxymethoxy substituents, which confer it with unique chemical properties. The presence of these groups makes it a valuable molecule in various chemical and pharmaceutical applications.

Recent studies have highlighted the importance of such compounds in the field of organic synthesis. The methoxymethoxy group, in particular, has been shown to act as a protecting group in certain reactions, enhancing the stability of intermediates during synthesis. This property has led to its increased use in the development of bioactive molecules and advanced materials.

The synthesis of 2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene involves a series of carefully controlled reactions. Researchers have employed electrophilic substitution techniques to introduce the bromine and fluorine atoms at specific positions on the benzene ring. The methoxymethoxy group is typically introduced via nucleophilic substitution or coupling reactions, depending on the desired regioselectivity.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Its unique electronic properties make it an ideal candidate for modifying bioactive molecules, enhancing their pharmacokinetic profiles. Recent research has demonstrated that derivatives of this compound exhibit significant activity against various enzyme targets, suggesting its role in developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene has found utility in materials science. Its ability to undergo polymerization under specific conditions makes it a potential candidate for the development of advanced polymers with tailored properties. This has sparked interest among material scientists exploring new avenues for high-performance materials.

The study of this compound has also contributed to our understanding of aromatic chemistry. The interplay between the electron-withdrawing and electron-donating groups on the benzene ring provides insights into directing effects and reaction mechanisms. Such knowledge is invaluable for designing more efficient synthetic pathways and predicting reactivity in complex systems.

In conclusion, 2-Bromo-3-fluoro-1-(methoxymethoxy)-4-methylbenzene stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications underscore its importance in both academic research and industrial settings. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping the future of chemical science.